Cas no 1337527-84-0 (1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium)
1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium Chemical and Physical Properties
Names and Identifiers
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- 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium
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- Inchi: 1S/C24H16N2O4.ClH/c27-23(28)19-3-1-5-21(15-19)25-11-7-17(8-12-25)18-9-13-26(14-10-18)22-6-2-4-20(16-22)24(29)30;/h1-16H;1H/p+1
- InChI Key: ZCCFRVVKOQXBBX-UHFFFAOYSA-O
- SMILES: C(C1=CC=CC([N+]2=CC=C(C3=CC=[N+](C4C=CC=C(C(=O)O)C=4)C=C3)C=C2)=C1)(=O)O.[Cl-]
1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3808757-1g |
4,4'-Bipyridinium, 1,1'-bis(3-carboxyphenyl)-, chloride (1:2) |
1337527-84-0 | 95% | 1g |
¥2300 | 2023-11-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241330-1g |
1,1'-Bis(3-carboxyphenyl)-[4,4'-bipyridine]-1,1'-diium chloride |
1337527-84-0 | 98% | 1g |
¥3759.00 | 2024-08-09 |
1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium
Introduction to 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium (CAS No. 1337527-84-0)
The compound 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium, identified by the CAS number 1337527-84-0, is a specialized organic molecule with significant applications in the fields of coordination chemistry and materials science. Its unique structural features, consisting of a bipyridinium core linked to two carboxyphenyl groups, make it a versatile building block for various functional materials. This introduction delves into the chemical properties, synthesis methods, and recent advancements in the applications of this compound.
The molecular structure of 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium is characterized by a central bipyridinium unit, which is a well-known ligand system for metal coordination. The bipyridinium moiety provides strong binding affinity to transition metals, making it valuable in the design of metal-organic frameworks (MOFs) and coordination polymers. The presence of carboxyphenyl groups at the termini introduces additional functionalization possibilities, enabling further chemical modifications and enhancing interactions with other molecules.
In terms of synthesis, 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium can be prepared through multi-step organic reactions involving the condensation of appropriate precursors. One common approach involves the reaction of 3-carboxybenzaldehyde with 2-amino-5-chloropyridine in the presence of a suitable catalyst. This method leverages cross-coupling reactions to form the bipyridinium core while introducing the carboxyphenyl groups. Recent improvements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity, making large-scale production more feasible.
Recent research has highlighted the potential of 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium in the development of advanced materials. Its ability to form stable complexes with transition metals has led to its use in designing luminescent sensors and catalysts. For instance, when coordinated with ruthenium or iridium ions, this compound exhibits strong fluorescence properties, making it suitable for bioimaging applications. Additionally, its metal complexes have shown promise in catalyzing various organic transformations, including oxidation and reduction reactions.
Another emerging application of 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium is in the field of energy storage devices. Metal-organic frameworks (MOFs) incorporating this ligand have demonstrated high surface areas and tunable pore sizes, making them ideal for use as electrodes in supercapacitors and batteries. The carboxyphenyl groups facilitate electrostatic interactions with electrolytes, enhancing charge storage capacity. Furthermore, the bipyridinium core contributes to structural stability under electrochemical conditions.
The compound's versatility also extends to its role in biological systems. Researchers have explored its potential as a therapeutic agent due to its ability to interact with biological targets such as enzymes and DNA. While further studies are needed to fully understand its biological effects, preliminary findings suggest that 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium and its derivatives could be developed into novel drugs or drug delivery systems.
In conclusion, 1,1'–bis(3-carboxyphenyl)-4,4'-bipyridinium (CAS No. 1337527-84-0) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use in coordination chemistry、materials science、and biomedicine. As research continues to uncover new synthetic methods and applications,this compound is poised to play an increasingly important role in advancing technological and medical innovations.
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